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Compound of Interest

Compound Name: PD153035

Cat. No.: B1662475

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical reagents is a critical component of laboratory management.
This guide provides essential safety and logistical information for the proper disposal of
PD153035, a potent EGFR inhibitor.

While PD153035 is not classified as a hazardous substance under Regulation (EC) No.
1907/2006 (REACH), and therefore a formal safety data sheet (SDS) is not mandated, it is
imperative to follow standard laboratory safety protocols for chemical waste disposal to ensure
a safe working environment and environmental protection.[1]

Chemical and Physical Properties

A thorough understanding of a compound's properties is the first step toward safe handling and
disposal.
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Property Value

) 4-[(3-Bromophenyl)amino]-6,7-
Chemical Name _ , _
dimethoxyquinazoline

CAS Number 153436-54-5
Molecular Formula C16H14BrNsO:2
Molecular Weight 360.21 g/mol
Appearance White to off-white solid
Solubility Soluble in DMSO

Store at -20°C. Stock solutions in DMSO are
Storage
stable for up to 6 months at -20°C.

Step-by-Step Disposal Procedures

The following procedures provide a clear, step-by-step guide for the disposal of PD153035 in
both solid form and as a solution in dimethyl sulfoxide (DMSO).

Disposal of Solid PD153035 Waste

e Collection:

o Place all solid waste containing PD153035, including unused or expired product and
contaminated consumables (e.g., weigh boats, pipette tips, gloves), into a designated,
clearly labeled, and sealable waste container.

o The container should be made of a material compatible with chemical waste.
o Labeling:

o Label the waste container clearly with "PD153035 Solid Waste" and include the date of
accumulation.

e Storage:
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o Store the sealed waste container in a designated, secure area for chemical waste, away
from incompatible materials.

e Disposal:

o Arrange for pickup and disposal by a licensed chemical waste management service. Do
not dispose of solid PD153035 in general laboratory or municipal trash.

Disposal of PD153035 in DMSO Solution

e Collection:

o Collect all liquid waste containing PD153035 dissolved in DMSO in a dedicated, leak-
proof, and sealable container.

o The container must be compatible with DMSO.
e Labeling:

o Clearly label the waste container with "PD153035 in DMSO" and specify the approximate
concentration. Include the date of accumulation.

e Storage:

o Store the sealed liquid waste container in a designated area for flammable and chemical
waste, within secondary containment to prevent spills.

e Disposal:

o Dispose of the PD153035 in DMSO solution through a licensed hazardous waste disposal
company. Do not pour down the drain.

Decontamination of Empty Containers
e Triple Rinsing:

o Thoroughly rinse the empty PD153035 container with a suitable solvent (e.g., ethanol or
acetone) at least three times.
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o Collect the rinsate as chemical waste and add it to the appropriate liquid waste container.

o Disposal of Rinsed Container:

o Once triple-rinsed and dry, deface or remove the original label. The container can then be
disposed of as regular laboratory glass or plastic waste, in accordance with institutional

policies.

Experimental Protocols

While specific experimental protocols for the disposal of PD153035 are not available, the
procedures outlined above are based on established best practices for laboratory chemical
waste management. The key principle is the segregation and proper containment of the
chemical waste, followed by disposal through a certified waste management vendor.

Visualizing the Disposal Workflow

To further clarify the proper disposal pathway for PD153035, the following diagrams illustrate
the logical workflow for both solid and liquid waste streams.

Dispose via licensed
waste management service

Solid PD153035 Waste
(Unused product, contaminated consumables)

Collect in a labeled, Store in designated
sealable container chemical waste area

Click to download full resolution via product page

Caption: Workflow for Solid PD153035 Disposal.
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Caption: Workflow for Liquid PD153035 Disposal.

By adhering to these procedures, laboratories can ensure the safe handling and disposal of
PD153035, fostering a culture of safety and environmental responsibility. Always consult your
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institution's specific guidelines for chemical waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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